Cas no 3049-24-9 (Diphenyl phenylphosphonate)

• Product Name: Diphenyl phenylphosphonate
• CAS No: 3049-24-9
• MF: C₁₈H₁₅O₃P
• MW: 310.283665895462
• MDL: MFCD00216888
• CID: 306278
• PubChem ID: 354335149
• Update Time: 2025-06-30

Diphenyl phenylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-phenyl-, diphenyl ester
• Diphenyl Phenylphosphonate
• [phenoxy(phenyl)phosphoryl]oxybenzene
• Benzenephosphonic acid,diphenyl ester
• Diphenyl benzenephosphonate
• EINECS 221-261-9
• Phenylph0sphinsaeure-diphenylester
• Phenyl-phosphonsaeure-diphenylester
• Phosphonic acid,phenyl-,diphenyl ester
• Triphenyl phosphonate
• Phenylphosphonic Acid Diphenyl Ester
• NS00047857
• diphenylphenylphosphonate
• MLS000738040
• NCGC00246922-01
• HMS2774L09
• CHEMBL1530775
• 4-16-00-01071 (Beilstein Handbook Reference)
• NSC-25435
• Phenyl phosphonic acid diphenyl ester
• AS-58837
• NSC25435
• F8889-6436
• NSC 25435
• DTXSID90184560
• BRN 2944518
• AKOS005446466
• D5454
• Q63392291
• SCHEMBL561190
• 3049-24-9
• MFCD00216888
• CS-0197129
• SMR000393715
• T70737
• Phosphonic acid, phenyl-, diphenyl ester
• Benzenephosphonic acid, diphenyl ester
• STK371988
• CDOMXXVCZQOOMT-UHFFFAOYSA-N
• Diphenyl phenylphosphonate

• MDL： MFCD00216888
• Inchi： 1S/C18H15O3P/c19-22(18-14-8-3-9-15-18,20-16-10-4-1-5-11-16)21-17-12-6-2-7-13-17/h1-15H
• InChI Key： CDOMXXVCZQOOMT-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.07600
• Monoisotopic Mass: 310.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.24
• Melting Point: 75°C(lit.)
• Boiling Point: 165°C/0.4mmHg(lit.)
• Flash Point: 224.4°C
• Refractive Index: 1.612
• PSA: 45.34000
• LogP: 4.66300

Additional information on Diphenyl phenylphosphonate

Comprehensive Guide to Diphenyl Phenylphosphonate (CAS No. 3049-24-9): Properties, Applications, and Industry Insights

Diphenyl phenylphosphonate (CAS No. 3049-24-9) is an organophosphorus compound widely recognized for its versatility in industrial and research applications. With the growing demand for high-performance additives and flame retardants, this compound has garnered significant attention. Its molecular structure, combining phenyl groups and a phosphonate moiety, contributes to its unique chemical stability and functional properties. Researchers and manufacturers frequently search for "Diphenyl phenylphosphonate uses" or "CAS 3049-24-9 supplier," reflecting its commercial relevance.

One of the most discussed topics in material science is the development of eco-friendly flame retardants. Diphenyl phenylphosphonate is often explored as a potential candidate due to its ability to enhance fire resistance without releasing harmful halogens. This aligns with the global push toward "green chemistry" and "sustainable materials." Additionally, its role as a plasticizer or intermediate in polymer synthesis makes it a subject of interest for queries like "phosphonate-based additives" and "high-temperature stabilizers."

The compound's physicochemical properties, such as its high thermal stability and low volatility, make it suitable for applications in electronics, coatings, and specialty chemicals. For instance, searches for "heat-resistant polymers" or "flame retardant synergists" often lead to studies involving Diphenyl phenylphosphonate. Its compatibility with various resins and polymers further expands its utility, addressing industry needs for "multifunctional additives."

In the pharmaceutical and agrochemical sectors, Diphenyl phenylphosphonate derivatives are investigated for their potential as intermediates in drug synthesis. This ties into trending searches like "organophosphorus compounds in medicine" and "crop protection chemicals." However, it is crucial to note that this compound is primarily utilized in industrial contexts, with stringent safety protocols to ensure responsible handling.

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In conclusion, Diphenyl phenylphosphonate (CAS No. 3049-24-9) remains a pivotal compound in multiple industries, driven by its adaptability and performance. By addressing user queries such as "alternative to halogenated flame retardants" and "phosphonate ester applications," this guide bridges the gap between scientific knowledge and practical demand, ensuring relevance in both academic and commercial spheres.